Cas no 141171-14-4 (Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI))

Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI) structure
141171-14-4 structure
Product Name:Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI)
CAS No:141171-14-4
MF:C10H18N3O13P3
MW:481.183505535126
CID:219714
PubChem ID:3081855
Update Time:2025-04-19

Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI)
    • dihydroxyphosphinimyl [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate
    • 5'-O-[({[(P,P-dihydroxyphosphorimidoyl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]thymidine
    • Thymidine 5'-(alpha,beta-imido)triphosphate
    • Thymidine, 5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate)
    • Tmpnpp
    • DTXSID60161585
    • 141171-14-4
    • Thymidine 5/'-(alpha,beta-imido)triphosphate
    • Inchi: 1S/C10H18N3O13P3/c1-5-3-13(10(16)12-9(5)15)8-2-6(14)7(24-8)4-23-28(19,20)26-29(21,22)25-27(11,17)18/h3,6-8,14H,2,4H2,1H3,(H,19,20)(H,21,22)(H3,11,17,18)(H,12,15,16)/t6-,7+,8+/m0/s1
    • InChI Key: YWEMMKPYZAJLQM-XLPZGREQSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=N)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

  • Exact Mass: 481.005
  • Monoisotopic Mass: 481.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 855
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 246Ų

Experimental Properties

  • Density: 2.28
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.752
  • PSA: 279.62000
  • LogP: -0.08430
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